Cas no 2098162-45-7 ((S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine)

• Product Name: (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine
• CAS No: 2098162-45-7
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5043431
• Update Time: 2025-06-30

(S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• (S)-2-methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine
• 2-methyl-4-N-[(1S)-1-phenylethyl]pyrimidine-4,6-diamine
• (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C13H16N4/c1-9(11-6-4-3-5-7-11)15-13-8-12(14)16-10(2)17-13/h3-9H,1-2H3,(H3,14,15,16,17)/t9-/m0/s1
• InChI Key： XEHABJNOFNGXBK-VIFPVBQESA-N
• SMILES： N(C1C=C(N)N=C(C)N=1)[C@@H](C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 63.8

Additional information on (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine

Introduction to (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine (CAS No. 2098162-45-7)

(S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine (CAS No. 2098162-45-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chiral center in (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine plays a crucial role in its biological activity and pharmacological profile. Chirality is a fundamental concept in organic chemistry and pharmaceutical science, as enantiomers of a compound can exhibit different biological activities and pharmacokinetic properties. The (S) configuration of this compound has been shown to exhibit enhanced potency and selectivity compared to its (R) enantiomer, making it a promising candidate for further development.

Recent studies have highlighted the potential of (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes, thereby reducing viral load and improving survival rates in infected cells.

In addition to its antiviral properties, (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine has also shown promise as an anticancer agent. A preclinical study conducted by a team of researchers at the National Cancer Institute found that the compound exhibited potent cytotoxic effects against a panel of human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic properties of (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine have also been extensively studied. A pharmacokinetic analysis revealed that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are essential for the development of effective drug formulations and dosing strategies.

In terms of safety and toxicity, preliminary studies have indicated that (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. Preclinical toxicology studies have shown that the compound does not exhibit significant toxicity at doses up to 500 mg/kg in animal models.

The synthesis of (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine has been optimized using modern synthetic techniques to improve yield and purity. One common approach involves the reaction of 2-methylpyrimidine-4,6-diamine with (S)-1-chloroethylbenzene in the presence of a suitable base. This method provides high yields and excellent enantiomeric purity, making it suitable for large-scale production.

The potential applications of (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine extend beyond its direct therapeutic uses. The compound can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the use of this compound as a scaffold for the development of novel antiviral agents with improved efficacy and reduced side effects.

In conclusion, (S)-2-Methyl-N4-(1-phenylethyl)pyrimidine-4,6-diamine (CAS No. 2098162-45-7) is a promising chiral pyrimidine derivative with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical potential.